molecular formula C12H14O4 B8275049 5-(4-Hydroxy-benzyl)-2,2-dimethyl-(1,3]dioxolan-4-one

5-(4-Hydroxy-benzyl)-2,2-dimethyl-(1,3]dioxolan-4-one

Cat. No.: B8275049
M. Wt: 222.24 g/mol
InChI Key: LFPXZNWRICVONN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Hydroxy-benzyl)-2,2-dimethyl-(1,3]dioxolan-4-one is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14O4

Molecular Weight

222.24 g/mol

IUPAC Name

5-[(4-hydroxyphenyl)methyl]-2,2-dimethyl-1,3-dioxolan-4-one

InChI

InChI=1S/C12H14O4/c1-12(2)15-10(11(14)16-12)7-8-3-5-9(13)6-4-8/h3-6,10,13H,7H2,1-2H3

InChI Key

LFPXZNWRICVONN-UHFFFAOYSA-N

Canonical SMILES

CC1(OC(C(=O)O1)CC2=CC=C(C=C2)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-(4-benzyloxy-benzyl)-2,2-dimethyl-[1,3]dioxolan-4-one (1.0 g, 3.20 mmol) and 10% Pd/C (0.75 g) in EtOAc (40 mL) was purged with N2 then H2 and then stirred under a H2 balloon atmosphere for 3 h at room temperature. Upon reaction completion, Na2SO4 was added and the mixture filtered through hyflo. The solvent was removed in vacuo to afford 0.747 g (100%) 5-(4-hydroxy-benzyl)-2,2-dimethyl-[1,3]dioxolan-4-one. 1H NMR (500 MHz, CDCl3) δ 7.11 (d, 2H, J=8.31 Hz), 6.76 (d, 2H, J=8.31 Hz), 4.92 (bs, 1H), 4.61 (dd, 1H, J=6.36 Hz, J=4.40 Hz), 3.11 (dd, 1H, J=14.67 Hz, J=4.40 Hz), 2.98 (dd, 1H, J=14.67 Hz, J=4.40 Hz), 1.50 (s, 3H), 1.36 (s, 3H); MS (ES−) Calc'd for C12H13O4 (M−1) 221. Found m/z 221 (100%).
Name
5-(4-benzyloxy-benzyl)-2,2-dimethyl-[1,3]dioxolan-4-one
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0.75 g
Type
catalyst
Reaction Step One

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